DL-3-Hydroxy-3-methylglutaryl coenzyme A sodium salt
DL-3-Hydroxy-3-methylglutaryl coenzyme A sodium salt
DL -3-Hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) is obtained from acetyl-CoA and acetoacetyl-CoA during condensation with the help of HMG-CoA synthase.
Brand Name:
Vulcanchem
CAS No.:
103476-21-7
VCID:
VC20835688
InChI:
InChI=1S/C27H44N7O20P3S.Na/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34;/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45);
SMILES:
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O.[Na]
Molecular Formula:
C27H44N7NaO20P3S
Molecular Weight:
934.7 g/mol
DL-3-Hydroxy-3-methylglutaryl coenzyme A sodium salt
CAS No.: 103476-21-7
Cat. No.: VC20835688
Molecular Formula: C27H44N7NaO20P3S
Molecular Weight: 934.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | |
|---|---|
| CAS No. | 103476-21-7 |
| Molecular Formula | C27H44N7NaO20P3S |
| Molecular Weight | 934.7 g/mol |
| Standard InChI | InChI=1S/C27H44N7O20P3S.Na/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34;/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45); |
| Standard InChI Key | KMNHIBBYYDCBIJ-UHFFFAOYSA-N |
| SMILES | CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O.[Na] |
| Canonical SMILES | CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O.[Na] |
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